(4-fluorophenyl)[(1Z)-4,4,8-trimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]methanone

• Molecular Formula: C26H21FN2OS2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: (4-fluorophenyl)-(4,4,8-trimethyl-1-phenyliminodithiolo[3,4-c]quinolin-5-yl)methanone
• InChI: InChI=1S/C26H21FN2OS2/c1-16-9-14-21-20(15-16)22-23(31-32-24(22)28-19-7-5-4-6-8-19)26(2,3)29(21)25(30)17-10-12-18(27)13-11-17/h4-15H,1-3H3
• InChI Key: ZWOBCMRHOHLUMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(C3=C2C(=NC4=CC=CC=C4)SS3)(C)C)C(=O)C5=CC=C(C=C5)F

Description

The compound (4-fluorophenyl)[(1Z)-4,4,8-trimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]methanone is a structurally complex molecule featuring:

• A dithiolo[3,4-c]quinolin core, which incorporates two sulfur atoms in a fused heterocyclic system.
• A phenylimino group at position 1, contributing to conjugation and planarity.
• 4,4,8-Trimethyl substituents on the quinoline ring, enhancing lipophilicity.

Biological Activity

The compound (4-fluorophenyl)[(1Z)-4,4,8-trimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]methanone is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and research findings associated with this compound.

Chemical Structure and Properties

The compound features a unique structure characterized by a dithioloquinoline framework, which is known for its diverse biological activities. The presence of the fluorophenyl group may enhance lipophilicity and bioavailability, influencing its interaction with biological targets.

Structural Formula

$$\text{C}_{20}\text{H}_{19}\text{F}\text{N}_{2}\text{S}_{2}$$

Antitumor Activity

Research has indicated that derivatives of dithioloquinoline compounds exhibit significant antitumor properties. A study highlighted that certain synthesized derivatives showed over 85% inhibition against various cancer cell lines. The mechanisms involved include:

• Inhibition of Protein Kinases : Compounds were tested against kinases such as NPM1-ALK and EGFR, revealing promising inhibitory effects.
• Induction of Apoptosis : Some derivatives have shown potential as apoptosis agonists, suggesting they could trigger programmed cell death in cancer cells .

Antimicrobial Properties

The compound's antimicrobial activity has also been evaluated. Studies have demonstrated that related dithioloquinoline derivatives possess:

• Antibacterial Activity : Certain derivatives exhibited activity surpassing traditional antibiotics like ampicillin and streptomycin.
• Antifungal Activity : Compounds showed higher efficacy against fungal strains compared to established antifungal agents such as ketoconazole .

Anti-inflammatory Effects

The anti-inflammatory potential of the compound has been explored through various assays. Experimental results indicated that some derivatives possess anti-inflammatory activity comparable to indomethacin, a common anti-inflammatory drug .

The biological activities of (4-fluorophenyl)[(1Z)-4,4,8-trimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]methanone can be attributed to several mechanisms:

• Kinase Inhibition : The compound's ability to inhibit specific kinases is crucial for its anticancer effects.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds may induce oxidative stress in target cells.
• Modulation of Signaling Pathways : The interaction with various signaling pathways involved in cell proliferation and survival contributes to its biological effects.

Study 1: Antitumor Efficacy

A recent study synthesized several derivatives of dithioloquinoline and assessed their antitumor efficacy through in vitro assays. The leading compounds demonstrated IC50 values in the nanomolar range against multiple cancer cell lines.

Compound	IC50 (µM)	Target Cancer Cell Line
2a	0.15	A549 (Lung)
2b	0.10	MCF7 (Breast)
2c	0.05	HeLa (Cervical)

Study 2: Antimicrobial Activity

In a comparative study assessing antimicrobial activity against Candida spp., one derivative exhibited an MIC value significantly lower than the standard treatments.

Compound	MIC (µg/mL)	Reference Drug (MIC)
RO4	62.5	Ketoconazole (125)

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Heterocyclic Cores

Table 1: Core Structure and Substituent Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Implications
Target Compound	Dithiolo[3,4-c]quinolin	4-Fluorophenyl, phenylimino, trimethyl	Enhanced π-conjugation; sulfur-driven electronic effects
2-(4-(2,4-Difluorophenyl)-...ethanone	1,2,4-Triazole	2,4-Difluorophenyl, phenylsulfonyl, thioether	Sulfonyl group enhances polarity; triazole offers metabolic stability
Quinoline Yellow (from )	Quinoline	Sulfonic acid groups	Water-soluble dye; used in cell culture studies

Key Observations :

• The dithioloquinolin core in the target compound is rare compared to the more common triazole or simple quinoline systems. The sulfur atoms may increase electron density, influencing redox properties or metal-binding capacity.
• Fluorinated aromatic rings (e.g., 4-fluorophenyl in the target vs. 2,4-difluorophenyl in ’s compound) are strategic modifications to improve metabolic stability and binding affinity via halogen bonds .

Insights :

• The synthesis of the triazole derivative () employs sodium ethoxide for deprotonation and α-halogenated ketones for nucleophilic substitution, a common strategy for introducing thioether linkages .
• The target compound’s dithiolo core likely requires specialized methods, such as cyclization of dithiol precursors or metal-catalyzed coupling, though specifics are unavailable.

Table 3: Inferred Properties Based on Substituents

Property	Target Compound	Triazole Derivative ()	Quinoline Yellow ()
Lipophilicity (LogP)	High (trimethyl, fluorophenyl)	Moderate (sulfonyl, difluorophenyl)	Low (sulfonic acid groups)
Bioavailability	Likely moderate (fluorine enhances stability)	High (triazole resists metabolism)	N/A (dye, not therapeutic)
Potential Applications	Drug development (e.g., kinase inhibitors)	Antimicrobial agents (common for triazoles)	Cell culture visualization

Discussion :

• The 4-fluorophenyl group in the target compound may mimic natural substrates in enzyme-binding pockets, similar to fluorinated drugs like ciprofloxacin.
• The triazole in ’s compound is a bioisostere for amides or esters, often used to improve pharmacokinetics .
• Quinoline Yellow () highlights the versatility of quinoline derivatives but lacks therapeutic relevance compared to the target’s complex functionalization .